Cas no 1956655-40-5 (OPQLIGRVGLPZFJ-UHFFFAOYSA-N)

• Product Name: OPQLIGRVGLPZFJ-UHFFFAOYSA-N
• CAS No: 1956655-40-5
• MF: C₁₆H₁₇FN₂O₃S
• MW: 336.381186246872
• CID: 6424548
• PubChem ID: 119100233
• Update Time: 2025-06-06

OPQLIGRVGLPZFJ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• OPQLIGRVGLPZFJ-UHFFFAOYSA-N
• Pyridine, 4-[[1-[(4-fluoro-2-methylphenyl)sulfonyl]-3-pyrrolidinyl]oxy]-
• 4-((1-((4-fluoro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• 4-{[1-(4-fluoro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine
• F6476-5755
• AKOS026690267
• 4-[1-(4-fluoro-2-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyridine
• 1956655-40-5

• Inchi： 1S/C16H17FN2O3S/c1-12-10-13(17)2-3-16(12)23(20,21)19-9-6-15(11-19)22-14-4-7-18-8-5-14/h2-5,7-8,10,15H,6,9,11H2,1H3
• InChI Key： OPQLIGRVGLPZFJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2CCN(S(C3=CC=C(F)C=C3C)(=O)=O)C2)=C1

Computed Properties

• Exact Mass: 336.09439174g/mol
• Monoisotopic Mass: 336.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 491.0±55.0 °C(Predicted)
• pka: 6.47±0.10(Predicted)

Additional information on OPQLIGRVGLPZFJ-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Medicine: Insights on Compound 1956655-40-5 and OPQLIGRVGLPZFJ-UHFFFAOYSA-N

The chemical compound 1956655-40-5, along with its associated product identifier OPQLIGRVGLPZFJ-UHFFFAOYSA-N, has recently garnered significant attention in the field of chemical biology and medicinal research. This compound, characterized by its unique molecular structure, has been the subject of several studies aimed at exploring its potential therapeutic applications. The following research briefing provides an overview of the latest findings, methodologies, and implications related to this compound.

Recent studies have focused on elucidating the pharmacological properties of 1956655-40-5, particularly its interaction with biological targets. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the compound's three-dimensional structure and binding affinity. These structural insights are crucial for understanding its mechanism of action and potential as a drug candidate.

In vitro and in vivo experiments have demonstrated that 1956655-40-5 exhibits promising activity against a range of disease targets, including certain types of cancer cells and inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the proliferation of tumor cells by targeting specific kinases involved in cell cycle regulation. These findings suggest that 1956655-40-5 could serve as a lead compound for the development of novel anticancer therapies.

Further research has explored the pharmacokinetic and toxicological profiles of 1956655-40-5. Preliminary data indicate that the compound has favorable bioavailability and a manageable safety profile, although additional preclinical studies are required to confirm these observations. The product identifier OPQLIGRVGLPZFJ-UHFFFAOYSA-N has been instrumental in facilitating the standardization and reproducibility of these studies, ensuring that results can be accurately compared across different research groups.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential clinical applications. For example, a recent partnership between a leading research university and a biotech firm has initiated a drug discovery program centered on 1956655-40-5, with the goal of optimizing its therapeutic efficacy and minimizing off-target effects.

In conclusion, the compound 1956655-40-5 and its associated identifier OPQLIGRVGLPZFJ-UHFFFAOYSA-N represent a promising avenue for future research in chemical biology and medicine. The ongoing studies highlight its potential as a versatile scaffold for drug development, with applications spanning oncology, immunology, and beyond. Continued investigation into its molecular interactions and therapeutic potential will be essential for advancing this compound toward clinical trials.